bpV(pic) (potassium hydrate)
bpV(pic) (potassium hydrate)
bpV(pic) is a bisperoxovanadium (bpV) compound that inhibits several different protein tyrosine phosphatases (PTPs), with selectivity for PTEN (IC50 = 31 nM). It also inhibits the vascular endothelial PTP, PTP-β (IC50 = 12.7 μM), and PTP-1βB (IC50 = 61 μM). bpV(pic) is also known to be an insulin mimetic capable of activating the insulin receptor kinase of cultured hepatoma cells, stimulating lipogenesis in adipocytes, and inhibiting the dephosphorylation of autophosphorylated insulin receptors and epidermal growth factor receptors of rat liver endosomes.
Brand Name:
Vulcanchem
CAS No.:
148556-27-8
VCID:
VC0158662
InChI:
InChI=1S/C6H5NO2.2K.2O2.2H2O.O.V/c8-6(9)5-3-1-2-4-7-5;;;2*1-2;;;;/h1-4H,(H,8,9);;;;;2*1H2;;/q;2*+1;2*-2;;;;/p-1
SMILES:
C1=CC=NC(=C1)C(=O)[O-].O.O.[O-][O-].[O-][O-].O=[V].[K+].[K+]
Molecular Formula:
C6H8K2NO9V-3
Molecular Weight:
367.266
bpV(pic) (potassium hydrate)
CAS No.: 148556-27-8
Reference Standards
VCID: VC0158662
Molecular Formula: C6H8K2NO9V-3
Molecular Weight: 367.266
| CAS No. | 148556-27-8 |
|---|---|
| Product Name | bpV(pic) (potassium hydrate) |
| Molecular Formula | C6H8K2NO9V-3 |
| Molecular Weight | 367.266 |
| IUPAC Name | dipotassium;oxovanadium;pyridine-2-carboxylate;diperoxide;dihydrate |
| Standard InChI | InChI=1S/C6H5NO2.2K.2O2.2H2O.O.V/c8-6(9)5-3-1-2-4-7-5;;;2*1-2;;;;/h1-4H,(H,8,9);;;;;2*1H2;;/q;2*+1;2*-2;;;;/p-1 |
| Standard InChIKey | PEYZFTZGLJFPRG-UHFFFAOYSA-M |
| SMILES | C1=CC=NC(=C1)C(=O)[O-].O.O.[O-][O-].[O-][O-].O=[V].[K+].[K+] |
| Description | bpV(pic) is a bisperoxovanadium (bpV) compound that inhibits several different protein tyrosine phosphatases (PTPs), with selectivity for PTEN (IC50 = 31 nM). It also inhibits the vascular endothelial PTP, PTP-β (IC50 = 12.7 μM), and PTP-1βB (IC50 = 61 μM). bpV(pic) is also known to be an insulin mimetic capable of activating the insulin receptor kinase of cultured hepatoma cells, stimulating lipogenesis in adipocytes, and inhibiting the dephosphorylation of autophosphorylated insulin receptors and epidermal growth factor receptors of rat liver endosomes. |
| Synonyms | Bisperoxovanadium(pic) |
| Reference | 1.Schmid, A.C.,Byrne, R.D.,Vilar, R., et al. Bisperoxovanadium compounds are potent PTEN inhibitors. FEBS Letters 566(1-3), 35-38 (2004). |
| Last Modified | Aug 20 2021 |
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